Cas no 442152-07-0 (3,4,5-triethoxy-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide)

• Product Name: 3,4,5-triethoxy-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide
• CAS No: 442152-07-0
• MF: C₂₂H₂₅N₃O₆S₂
• MW: 491.580403089523
• CID: 3076988
• PubChem ID: 1566245
• Update Time: 2025-04-21

3,4,5-triethoxy-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Triethoxy-N-[4-(thiazol-2-ylsulfamoyl)-phenyl]-benzamide
• 3,4,5-triethoxy-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide
• SR-01000488630-1
• 3,4,5-TRIETHOXY-N-{4-[(1,3-THIAZOL-2-YL)SULFAMOYL]PHENYL}BENZAMIDE
• STK124260
• 442152-07-0
• 3,4,5-triethoxy-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)benzamide
• AKOS000648646
• F1759-0085
• Oprea1_772339
• SR-01000488630
• 3,4,5-triethoxy-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzamide

• Inchi： 1S/C22H25N3O6S2/c1-4-29-18-13-15(14-19(30-5-2)20(18)31-6-3)21(26)24-16-7-9-17(10-8-16)33(27,28)25-22-23-11-12-32-22/h7-14H,4-6H2,1-3H3,(H,23,25)(H,24,26)
• InChI Key： RLMCMSIYXCSWRS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=C(C(=C(C=1)OCC)OCC)OCC)=O)(NC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 491.11847787Da
• Monoisotopic Mass: 491.11847787Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 152Ų